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Compound of Interest

Compound Name: 1-Chloro-2-methylpropene

Cat. No.: B051992 Get Quote

Essential Safety and Handling Guide for 1-Chloro-2-
methylpropene
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 1-
Chloro-2-methylpropene (CAS Number: 513-37-1). Adherence to these procedures is

essential for ensuring laboratory safety and minimizing risk.

Hazard Summary
1-Chloro-2-methylpropene is a highly flammable liquid that is toxic upon inhalation, in contact

with skin, and if swallowed.[1][2][3] It is irritating to the eyes, skin, and respiratory system.[1][2]

[3] Furthermore, it is classified as possibly carcinogenic to humans (Group 2B) and is a

confirmed carcinogen in animal studies, necessitating stringent handling protocols.[3][4][5][6]

Quantitative Data
The following table summarizes key quantitative data for 1-Chloro-2-methylpropene.
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Property Value

Molecular Formula C₄H₇Cl[7][8]

Molecular Weight 90.55 g/mol [5][8]

Boiling Point 68 °C[2][4][7]

Density 0.92 g/mL at 25 °C[2][9]

Flash Point -1 °C (30.2 °F)[2]

Refractive Index n20/D 1.424[2][9]

Oral LD50 (rat) 4,465 mg/kg[7]

Inhalation LC50 (rat) 400 mg/m³ (4 h)[7]

Operational and Disposal Plans
Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against exposure. The following equipment is mandatory

when handling 1-Chloro-2-methylpropene.

Hand Protection: For short-term use, two pairs of nitrile gloves are required.[1] For longer-

term use or in cases of direct contact, Viton (fluorinated rubber) gloves are recommended.[1]

Gloves must be inspected before use and changed immediately if contamination is

suspected.[1][7]

Eye Protection: ANSI-approved safety glasses with side shields or splash goggles are

essential.[1][7] A face shield should be worn in situations with a higher risk of splashing.[7]

Skin and Body Protection: A standard laboratory coat is required.[1] Ensure it is kept clean

and replaced if contaminated.

Respiratory Protection: All work with 1-Chloro-2-methylpropene must be conducted inside

a certified chemical fume hood.[1] If there is a risk of exposure exceeding permissible limits,

or as a precaution during spill clean-up, a NIOSH-approved full-face chemical cartridge

respirator with organic vapor cartridges must be worn.[5][7] All personnel requiring a
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respirator must be part of a respiratory protection program, including training and fit-testing.

[7]

Safe Handling and Storage Protocol
Engineering Controls:

All procedures involving 1-Chloro-2-methylpropene must be performed in a designated

area within a certified chemical fume hood to minimize inhalation exposure.[1]

Administrative Controls:

Label all containers of 1-Chloro-2-methylpropene clearly with its name and associated

hazards.[1]

Post a "Designated Area" sign to indicate where the chemical is being used.[1]

Strive to use the smallest quantity of the chemical necessary for the experiment.[1]

Storage:

Store 1-Chloro-2-methylpropene in a tightly sealed container in a dedicated flammables

storage cabinet.[1]

The storage area should be cool, dry, and well-ventilated, away from heat, sparks, and open

flames.[1]

This chemical is incompatible with strong bases and strong oxidizing agents; ensure it is

stored separately from these substances.[1][9]

First Aid Procedures
Immediate medical attention is crucial in case of any exposure.

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has

stopped, provide artificial respiration. Seek immediate medical attention.[1]
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Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes while removing contaminated clothing. Seek medical attention.[1][10]

Eye Contact: Rinse the eyes for at least 15 minutes with copious amounts of water,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][10]

Ingestion: Do NOT induce vomiting.[1][7] Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[1][7]

Spill and Accident Response
A prompt and appropriate response is critical to containing spills and preventing exposure.

For all spills:

Evacuate the immediate area.[1]

If it is safe to do so, turn off all sources of ignition.[1]

Wear two pairs of nitrile gloves, a lab coat, and eye protection.[1] For larger spills,

respiratory protection is also required.[7]

Small Spills (less than 50 mL):

Cover the spill with an inert absorbent material (e.g., vermiculite, sand).[1]

Collect the absorbent material into a sealed container for hazardous waste disposal.[1]

Clean the spill area with soap and water.[1]

Large Spills (greater than 50 mL):

If the spill is inside a chemical fume hood: Contact your institution's Environmental Health

and Safety (EHS) department immediately.[1] If they cannot be reached, call 911, pull the

fire alarm, and evacuate the building.[1]

If the spill is outside a chemical fume hood: Call 911, pull the fire alarm, and evacuate the

building immediately.[1]
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Waste Disposal Plan
All waste containing 1-Chloro-2-methylpropene must be treated as hazardous waste.

Chemical Waste: Collect all waste 1-Chloro-2-methylpropene and any solutions containing

it in a properly labeled, sealed hazardous waste container.[1][7]

Contaminated Materials: Any materials used to clean up spills (absorbent pads, gloves, etc.)

must be placed in a sealed bag or container and disposed of as hazardous waste.[7]

Empty Containers: Empty bottles of 1-Chloro-2-methylpropene may be rinsed with a

suitable solvent (e.g., acetone). The rinsate must be collected as hazardous waste. Once

thoroughly rinsed, the empty container can be disposed of in regular trash.[1]

Experimental Workflow and Logic Diagram
The following diagram illustrates the procedural workflow for safely handling 1-Chloro-2-
methylpropene, from initial preparation to final disposal, including emergency contingencies.
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Caption: Workflow for handling 1-Chloro-2-methylpropene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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Contact
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Phone: (601) 213-4426
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